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Compound of Interest

Compound Name: alpha-Selinene

Cat. No.: B1247522

Disclaimer: A specific Safety Data Sheet (SDS) for alpha-Selinene is not readily available in
the public domain. The following guidance is based on general laboratory safety protocols for
handling liquid chemicals of low to moderate hazard and information available for similar
substances. It is imperative to conduct a risk assessment for your specific use case and to
handle this substance with caution.

This guide provides researchers, scientists, and drug development professionals with essential
safety and logistical information for handling alpha-Selinene in a laboratory setting. The
information is designed to be procedural and to directly address operational questions to
ensure user safety and proper management of the chemical.

Physical and Chemical Properties

Understanding the physical and chemical properties of alpha-Selinene is a critical first step in
ensuring its safe handling.
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Property Value Reference
Molecular Formula CisH2a [LI[21[3][4]1[5]
Molecular Weight 204.35 g/mol [1112][31[4]
Appearance Colorless to pale yellow liquid [4]

Boiling Point 135°C (at 16 Torr) [4]

Density 0.9140 g/cm3 [4]

Insoluble in water; Slightly
Solubility soluble in chloroform and [4]

hexane

Refrigeration under an inert
Storage ) [4]
atmosphere is recommended.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to prevent skin and eye

exposure.
PPE Component Specification Rationale
o Prevents skin contact with the

Gloves Nitrile gloves

substance.

Protects clothing and skin from
Lab Coat Standard laboratory coat

splashes.
Eye Protection Chemical safety goggles Protects eyes from splashes.

Operational Plan: Handling alpha-Selinene

» Ventilation: Work in a well-ventilated laboratory. For procedures with a risk of generating
aerosols, use a chemical fume hood.

e Preparation:
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o Ensure that a safety shower and eyewash station are readily accessible.
o Assemble all necessary equipment and materials before handling the chemical.

o Don the appropriate personal protective equipment (PPE) as outlined in the table above.

e Handling:

[¢]

Avoid direct contact with the skin and eyes.

[e]

Do not eat, drink, or smoke in the laboratory.

[e]

Use appropriate tools (e.g., pipettes, spatulas) to handle the substance.

o

Keep containers of alpha-Selinene closed when not in use.

e In Case of a Spill:

[¢]

Alert others in the vicinity.

[e]

If the spill is small and you are trained to handle it, absorb the spill with an inert absorbent
material (e.g., vermiculite, sand).

[e]

Collect the absorbed material into a sealed, labeled hazardous waste container.

o

Clean the spill area with a suitable solvent.

[¢]

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

All waste containing alpha-Selinene should be treated as chemical waste.
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Waste Type

Disposal Procedure

Liquid Waste

Collect all liquid waste containing alpha-
Selinene in a dedicated, clearly labeled, and
sealed hazardous waste container. Do not

dispose of it down the drain.

Solid Waste

Collect all solid waste, including contaminated
PPE (gloves, etc.) and absorbent materials, in a
dedicated, clearly labeled, and sealed

hazardous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of alpha-Selinene
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Caption: Logical workflow for the safe handling of alpha-Selinene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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